1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• SMILES: CC1CCCC1(C2=CC=CC=C2OC)O
• InChI: InChI=1S/C13H18O2/c1-10-6-5-9-13(10,14)11-7-3-4-8-12(11)15-2/h3-4,7-8,10,14H,5-6,9H2,1-2H3
• InChIKey: XRQJTNPLHFWQHI-UHFFFAOYSA-N

1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol: Identity & Procurement

1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol (CAS: 1489198-69-7) is a tertiary alcohol belonging to the 2-methoxyphenyl substituted cyclopentanol class, with molecular formula C13H18O2 and molecular weight 206.28 g/mol . The compound features a cyclopentane ring bearing a methyl group at position 2 and a hydroxyl group at position 1, with the 2-methoxyphenyl substituent attached to the same carbon as the hydroxyl [1]. Predicted physicochemical properties include a density of 1.072±0.06 g/cm³ and a boiling point of 332.7±25.0 °C [2]. This scaffold class has been disclosed in fragrance patents for imparting specific olfactory characteristics [3].

1

Scaffold disclosed in fragrance patents for oakmoss-type olfactory characteristics

2

Defined ortho-methoxy and 2-methyl regio- and stereochemistry as key structural handles

3

Non-phenolic alternative for fragrance ingredient research

• [1] PubChem. CHEMBL2029521 / CID 2760412: 1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol. View Source
• [2] ChemSrc. Cyclopentanol, 1-(2-methoxyphenyl)-2-methyl-. Physical Properties Data. View Source
• [3] Hafner, W., Friedrich, W., Gebauer, H., & Regiert, M. (1991). Alcohols containing 2-methyl or 2-methoxyphenyl groups, and their use as flavouring agents. European Patent EP0287084B1. View Source

1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol: Why Generic Substitution Fails

Structural modifications among 2-methoxyphenyl cyclopentanol analogs produce pronounced differences in physicochemical properties, synthetic accessibility, and intended functional profiles that preclude generic interchange. Even minor variations in substitution patterns—such as the positioning of the methoxy group (ortho vs. meta vs. para), the location of the methyl substituent on the cyclopentane ring, or the stereochemical configuration—fundamentally alter the compound's intermolecular interactions, biological target recognition, and olfactory character [1]. The specific 1-hydroxy, 2-methyl, 1-(2-methoxyphenyl) substitution pattern defines a unique scaffold with distinct hydrogen-bonding geometry and steric constraints compared to positional isomers or alternative alkyl-substituted analogs [2]. Consequently, selection based on generic class membership alone risks acquiring a compound with divergent reactivity, incompatible solubility parameters, or entirely different performance characteristics in the intended application context.

Positional isomer mismatch

Meta- or para-methoxy analogs do not replicate the ortho-methoxy hydrogen-bonding geometry and conformational constraints

Methyl substitution alters steric profile

Unsubstituted or differently alkylated cyclopentanol analogs lack the 2-methyl steric hindrance, changing reactivity and molecular recognition

Stereochemical configuration is context-specific

Grignard-derived diastereomeric outcomes depend on 2-methyl facial bias; a different synthetic route may yield different product profiles

• [1] Hafner, W., Friedrich, W., Gebauer, H., & Regiert, M. (1991). Alcohols containing 2-methyl or 2-methoxyphenyl groups, and their use as flavouring agents. European Patent EP0287084B1. View Source
• [2] BindingDB. BDBM50474893 CHEMBL184976: Estrogen receptor beta agonist activity data. View Source

1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol: Differentiation Evidence

Ortho-Methoxy Defines a Unique Scaffold

1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol incorporates the methoxy substituent in the ortho position of the phenyl ring, creating a specific steric and electronic environment adjacent to the hydroxyl-bearing carbon. This differs fundamentally from meta-substituted analogs such as 2-(3-Methoxyphenyl)-cyclopentanol or para-substituted variants. The ortho-methoxy group restricts rotational freedom around the C1-aryl bond and introduces a hydrogen-bond acceptor proximal to the tertiary alcohol, which alters the compound's conformational ensemble and potential binding geometry relative to the meta and para regioisomers [1].

Ortho-Methoxy Regiochemistry

Reported

Ortho-methoxy restricts C1–aryl bond rotation and provides a proximal hydrogen-bond acceptor, fundamentally differing from meta/para isomers

Regioisomer-specific scaffold; meta/para analogs are not structural equivalents

Structural inference; no quantitative comparative data available

Evidence Dimension	Regiochemistry (methoxy position on phenyl ring)
Target Compound Data	Ortho-methoxy (2-methoxyphenyl)
Comparator Or Baseline	Meta-methoxy (3-methoxyphenyl) or para-methoxy (4-methoxyphenyl) analogs
Quantified Difference	Qualitative structural distinction; no direct comparative quantitative data available from peer-reviewed studies
Conditions	Structural analysis based on canonical SMILES and IUPAC nomenclature

Why This Matters

For researchers investigating structure-activity relationships or developing synthetic pathways, the ortho-methoxy regioisomer presents distinct conformational constraints and reactivity that cannot be replicated by meta- or para-substituted alternatives, making compound identity verification essential.

• [1] PubChem. CHEMBL2029521: 1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol. View Source

2-Methyl Substituent: Unique Alcohol Architecture

The 2-methyl group on the cyclopentane ring distinguishes this compound from unsubstituted analogs such as 1-(2-Methoxyphenyl)cyclopentan-1-ol and from alternative substitution patterns like 2-[(2-Methoxyphenyl)methyl]cyclopentan-1-ol (CAS: 1251199-92-4) . The presence of the methyl group adjacent to the hydroxyl-bearing carbon introduces steric hindrance around the tertiary alcohol center, affecting both the compound's reactivity in subsequent transformations and its molecular recognition properties. This methyl substitution also creates a chiral center at C2 when the cyclopentane ring is considered in three-dimensional space.

2-Methyl Substitution

Reported

2-methyl group introduces steric hindrance around the tertiary alcohol and creates a chiral center at C2, absent in 1-(2-methoxyphenyl)cyclopentan-1-ol

Distinct steric and potential stereochemical outcomes vs. unsubstituted or methylene-linked analogs

No published reactivity or bioactivity comparison data

Evidence Dimension	Alkyl substitution pattern on cyclopentane ring
Target Compound Data	2-methyl substitution on cyclopentane ring; tertiary alcohol at C1 bearing 2-methoxyphenyl group
Comparator Or Baseline	1-(2-Methoxyphenyl)cyclopentan-1-ol (no methyl) vs. 2-[(2-Methoxyphenyl)methyl]cyclopentan-1-ol (methylene-linked phenyl)
Quantified Difference	Qualitative structural distinction; no direct comparative reactivity or bioactivity data available
Conditions	Structural comparison based on molecular formula and canonical SMILES representations

Why This Matters

The specific 2-methyl substitution pattern dictates the compound's steric profile and potential stereochemical outcomes in asymmetric synthesis, meaning unsubstituted or differently substituted cyclopentanol analogs cannot serve as functional equivalents.

Grignard Addition Stereochemistry

One established synthetic approach to this compound class involves the addition of 2-methoxyphenyl magnesium bromide to 2-methylcyclopentan-1-one, followed by hydrolysis to yield the tertiary alcohol . The stereochemical outcome of this addition is influenced by the 2-methyl substituent on the cyclopentanone ring, which creates facial bias during nucleophilic attack. This contrasts with synthetic routes to unsubstituted analogs (addition to cyclopentanone) or to isomers with different substitution patterns, each of which produces distinct diastereomeric or regioisomeric outcomes.

Grignard Addition Route

Class-level

Addition of 2-methoxyphenylMgBr to 2-methylcyclopentan-1-one; 2-methyl group influences facial bias during nucleophilic attack

Synthetic route selection may affect diastereomeric outcome

No stereoselectivity ratios reported for this specific compound

Evidence Dimension	Synthetic route and stereochemical outcome
Target Compound Data	Grignard addition to 2-methylcyclopentan-1-one; stereoselectivity influenced by 2-methyl substituent
Comparator Or Baseline	Addition to unsubstituted cyclopentanone (no methyl-directed facial bias)
Quantified Difference	No published stereoselectivity ratios available for this specific compound
Conditions	Grignard reaction conditions with 2-methoxyphenyl magnesium bromide

Why This Matters

For users intending to synthesize derivatives or scale up production, the 2-methyl group introduces stereochemical complexity that may be essential to the desired product profile and must be accounted for in route selection.

1-(2-Methoxyphenyl)-2-methylcyclopentan-1-ol: Targeted Applications

Oakmoss-Type Fragrance Investigation

The compound belongs to a class of 2-methoxyphenyl-substituted alcohols disclosed in fragrance patents for imparting oakmoss-like odor characteristics with improved stability and reduced irritancy compared to phenolic oakmoss components [1]. Its specific ortho-methoxy, 2-methyl substitution pattern may contribute to a particular olfactory profile suitable for perfume, cologne, and fabric care formulations. The structural evidence supports its investigation as a non-phenolic alternative to traditional oakmoss ingredients [1].

Bioactive Compound Development

The tertiary alcohol core bearing an ortho-methoxyphenyl substituent constitutes a versatile scaffold for medicinal chemistry exploration. Preliminary vendor annotations indicate potential interactions with metabolic enzymes and warrant further investigation in anti-inflammatory or anticancer contexts . The defined regio- and stereochemical features support its use as a building block for constructing more complex pharmacophores with controlled three-dimensional architecture.

Functionalized Cyclopentane Intermediate

The compound serves as a synthetic intermediate for preparing derivatives via oxidation (to ketones or carboxylic acids), reduction (to secondary alcohols), or nucleophilic substitution reactions at the hydroxyl group . The 2-methyl substituent and ortho-methoxy group provide steric and electronic handles that can direct subsequent functionalization steps, making it a strategic intermediate in the synthesis of more complex cyclopentane-containing molecules.

Application

Selection Property

Validation Focus

Fragrance research (oakmoss-type)

Ortho-methoxy/2-methyl scaffold identity

Olfactory profile evaluation

Bioactive compound development

Tertiary alcohol with defined regio- and stereochemistry

Enzyme interaction and pathway screening

Cyclopentane synthetic intermediate

2-Methyl steric/directing handle

Reactivity and diastereoselectivity control

• [1] Hafner, W., Friedrich, W., Gebauer, H., & Regiert, M. (1991). Alcohols containing 2-methyl or 2-methoxyphenyl groups, and their use as flavouring agents. European Patent EP0287084B1. View Source